Nigrumnin I

• Molecular Formula: C55H90O25
• Molecular Weight: 1151.3 g/mol
• IUPAC Name: (2S,3R,4R,5R,6S)-2-[(2R,3R,4S,5R,6R)-4-hydroxy-5-[(2S,3R,4S,5R,6R)-5-hydroxy-6-(hydroxymethyl)-4-[(2S,3R,4S,5R)-3,4,5-trihydroxyoxan-2-yl]oxy-3-[(2S,3R,4S,5S)-3,4,5-trihydroxyoxan-2-yl]oxyoxan-2-yl]oxy-6-(hydroxymethyl)-2-[(1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl]oxyoxan-3-yl]oxy-6-methyloxane-3,4,5-triol
• InChI: InChI=1S/C55H90O25/c1-21-8-13-55(71-18-21)22(2)34-31(80-55)15-28-26-7-6-24-14-25(9-11-53(24,4)27(26)10-12-54(28,34)5)73-51-46(78-50-42(67)39(64)35(60)23(3)72-50)43(68)44(33(17-57)75-51)76-52-47(79-49-41(66)37(62)30(59)20-70-49)45(38(63)32(16-56)74-52)77-48-40(65)36(61)29(58)19-69-48/h21-52,56-68H,6-20H2,1-5H3/t21-,22+,23+,24+,25+,26-,27+,28+,29-,30+,31+,32-,33-,34+,35+,36+,37+,38-,39-,40-,41-,42-,43+,44+,45+,46-,47-,48+,49+,50+,51-,52+,53+,54+,55-/m1/s1
• InChI Key: YYCFEJVBMMGRLX-ZOPCGVIKSA-N
• Isomeric SMILES: C[C@@H]1CC[C@@]2([C@H]([C@H]3[C@@H](O2)C[C@@H]4[C@@]3(CC[C@H]5[C@H]4CC[C@@H]6[C@@]5(CC[C@@H](C6)O[C@H]7[C@@H]([C@H]([C@H]([C@H](O7)CO)O[C@H]8[C@@H]([C@H]([C@@H]([C@H](O8)CO)O)O[C@H]9[C@@H]([C@H]([C@@H](CO9)O)O)O)O[C@H]2[C@@H]([C@H]([C@H](CO2)O)O)O)O)O[C@H]2[C@@H]([C@@H]([C@H]([C@@H](O2)C)O)O)O)C)C)C)OC1
• SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC7C(C(C(C(O7)CO)OC8C(C(C(C(O8)CO)O)OC9C(C(C(CO9)O)O)O)OC2C(C(C(CO2)O)O)O)O)OC2C(C(C(C(O2)C)O)O)O)C)C)C)OC1
• synonyms: (25R)-5alpha-spirostan-3beta-ol 3-O-betaD-xylopyranosyl-(1-->3)-(alpha-L-arabinopyranosyl-(1 -->2))-beta-D- glucopyranosyl-(1-->4)-(alpha-L-rhamnopyranosyl(1-->2))-beta-D- galactopyranoside; nigrumnin I

Description

Nigrumnin I is a natural product found in Solanum nigrum with data available.

Scientific Research Applications

Steroidal Saponins from Solanum nigrum

Nigrumnin I, identified as a steroidal saponin obtained from Solanum nigrum, has been studied for its unique chemical structure. This compound is part of a group of naturally occurring molecules with potential pharmacological activities, particularly in traditional medicine (Ikeda, Tsumagari, & Nohara, 2000).

Potential Therapeutic Effects in Bladder Cancer

Nigrumnin I, as a component of Solanum nigrum, has been examined for its role in treating bladder cancer. A study highlighted the multi-pathway effects of S. nigrum, suggesting that nigrumnin I could contribute to these therapeutic benefits through its interaction with various signaling pathways (Dong et al., 2021).

Varied Chemical Composition Based on Geography

Research has also indicated that the chemical composition of nigrumnin I can vary depending on the geographical location of the Solanum nigrum plant. This variation could influence its pharmacological properties and potential applications in drug development (Ponkratova et al., 2021).

Interaction with Cytoskeletal Proteins

An in-silico analysis has shown that steroidal glycoalkaloids from Solanum nigrum, including nigrumnin I, target cytoskeletal proteins. This finding suggests a potential role in cancer treatment, as these proteins play a crucial role in cell division and motility, which are key processes in cancer progression (Ahmad, 2019).